N-(3,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
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Description
N-(3,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
A study by Robins et al. (2010) focused on the synthesis of 5'-S-(2-aminoethyl)-6-N-(4-nitrobenzyl)-5'-thioadenosine (SAENTA) analogues and their fluorescent probe conjugates. These compounds were designed to bind specifically to human equilibrative nucleoside transporter 1 (hENT1) in cancer cell lines, demonstrating their potential in predicting the antitumor efficacy of gemcitabine, a nucleoside analog used in chemotherapy (Robins et al., 2010).
Radioligand Development for Imaging
Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET). The compound, DPA-714, within this study is structurally related to N-(3,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide and showcases the compound's utility in developing diagnostic tools for neuroinflammation and potentially for cancer imaging (Dollé et al., 2008).
Protecting Group in Synthetic Chemistry
Grunder-Klotz and Ehrhardt (1991) utilized the 3,4-dimethoxybenzyl moiety as a novel N-protecting group for 1,2-thiazetidine 1,1-dioxides, indicating the utility of similar structures in synthetic organic chemistry to protect sensitive functional groups during complex synthesis processes (Grunder-Klotz & Ehrhardt, 1991).
Anticonvulsant Agent Development
Severina et al. (2020) explored the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. Their study involved the synthesis of thioacetamide derivatives by alkylation and evaluated their interaction with anticonvulsant biotargets, demonstrating the broader application of related compounds in designing new therapeutic agents (Severina et al., 2020).
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide |
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InChI |
InChI=1S/C21H20FN3O4S/c1-28-17-8-7-14(9-18(17)29-2)23-19(26)10-15-11-20(27)25-21(24-15)30-12-13-5-3-4-6-16(13)22/h3-9,11H,10,12H2,1-2H3,(H,23,26)(H,24,25,27) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJSNUCHSOHPUGP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3F)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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